
Application Notes and Protocols for Dissolving
SC-58125 in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SC-58125

Cat. No.: B1680877 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: SC-58125 is a potent and selective inhibitor of cyclooxygenase-2 (COX-2) with an

IC50 value of 0.04 μM.[1][2][3] It is a valuable tool for in vitro and in vivo studies investigating

the role of COX-2 in various physiological and pathological processes, including inflammation,

pain, and cancer.[1] Due to its hydrophobic nature, SC-58125 is insoluble in water but can be

effectively dissolved in dimethyl sulfoxide (DMSO) for experimental use.[4] This document

provides detailed protocols for the preparation, storage, and handling of SC-58125 solutions in

DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative information for SC-58125.
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Parameter Value Source(s)

Molecular Weight 384.35 g/mol [3]

Solubility in DMSO

Up to 100 mM77 mg/mL (~200

mM)[4]9 mg/mL (~23.42 mM)

[5]250 mg/mL (~650 mM) with

sonication[2]

[2][4][5]

IC50 (COX-2) 0.04 µM [1][3]

IC50 (COX-1) >100 µM [5]

Storage of Powder -20°C for up to 3 years [5]

Storage of DMSO Stock
-20°C for 1 month-80°C for 6

months to 1 year
[1][5][6]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration SC-
58125 Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of SC-58125 in DMSO.

Materials:

SC-58125 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO), freshly opened to avoid moisture

absorption which can reduce solubility[4]

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[2][5]

Calibrated micropipettes and sterile, filtered pipette tips
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Procedure:

Pre-dissolution Preparation:

Bring the vial of SC-58125 powder and the DMSO to room temperature.

Calculate the required amount of SC-58125 and DMSO to achieve the desired stock

concentration. For example, to prepare 1 mL of a 100 mM stock solution:

Mass of SC-58125 = 0.1 mol/L * 0.001 L * 384.35 g/mol = 0.038435 g = 38.435 mg.

Dissolution:

Carefully weigh out the calculated amount of SC-58125 powder and add it to the sterile

vial.

Add the calculated volume of high-purity DMSO to the vial.

Tightly cap the vial and vortex thoroughly for 2-3 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[5] Visually inspect the solution to ensure there are no visible particles.

Quality Control:

The final solution should be clear and free of any precipitate.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][6]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1680877?utm_src=pdf-body
https://www.benchchem.com/product/b1680877?utm_src=pdf-body
https://www.benchchem.com/product/b1680877?utm_src=pdf-body
https://www.benchchem.com/product/b1680877?utm_src=pdf-body
https://www.targetmol.com/compound/sc-58125
https://www.medchemexpress.com/sc-58125.html
https://www.medchemexpress.com/sc-58125.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the dilution of the DMSO stock solution for use in cell-based assays.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, as higher concentrations can be toxic to cells.[6][7] It is recommended to

perform a DMSO toxicity control experiment for your specific cell line.

To avoid precipitation of the compound upon dilution in aqueous media, a stepwise dilution

may be necessary.[6]

Procedure:

Thawing the Stock Solution:

Thaw a single aliquot of the SC-58125 stock solution at room temperature.

Serial Dilution (if necessary):

If a very low final concentration is required, it is best to perform serial dilutions in DMSO

first before diluting in the aqueous culture medium.[8]

Dilution into Culture Medium:

Directly add the required volume of the SC-58125 DMSO stock solution to the pre-warmed

cell culture medium.

Immediately mix the solution gently by pipetting or swirling the culture plate to ensure

rapid and uniform distribution of the compound. This minimizes the risk of precipitation.[8]

For example, to prepare a 10 µM working solution in 10 mL of media from a 100 mM

stock:

(100,000 µM) * V1 = (10 µM) * (10,000 µL)

V1 = 1 µL of the 100 mM stock solution.

The final DMSO concentration would be 1 µL / 10,000 µL = 0.01%.
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Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium

as was used for the SC-58125 treated samples.

Visualizations
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Workflow for Preparing SC-58125 Solution

Preparation

Dissolution

QC & Storage

Application

Start

Weigh SC-58125 Powder

Add High-Purity DMSO

Vortex Thoroughly

Sonicate (if needed)

Visually Inspect for Clarity

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

Thaw Aliquot

Dilute in Culture Medium

Apply to Cells

End

Click to download full resolution via product page

Caption: Workflow for the preparation and application of SC-58125 in DMSO.
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SC-58125 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Dissolving SC-
58125 in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680877#how-to-dissolve-sc-58125-in-dmso-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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